![molecular formula C11H9ClF3N3S B2572471 3-chloro-2-{[1-(1H-pyrazol-5-yl)ethyl]sulfanyl}-5-(trifluoromethyl)pyridine CAS No. 321534-64-9](/img/structure/B2572471.png)
3-chloro-2-{[1-(1H-pyrazol-5-yl)ethyl]sulfanyl}-5-(trifluoromethyl)pyridine
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Overview
Description
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not extensively covered in the search results. It is known that the compound is a solid, but other properties such as solubility, boiling point, or melting point are not specified.Scientific Research Applications
Synthesis and Chemical Properties
3-Chloro-2-{[1-(1H-pyrazol-5-yl)ethyl]sulfanyl}-5-(trifluoromethyl)pyridine is involved in various chemical synthesis processes. For instance, it's used as an intermediate in the synthesis of insecticides like chlorantraniliprole, showcasing its relevance in agricultural chemistry. The compound is obtained through various chemical reactions, including nucleophilic substitution, cyclization, bromination, and dehydrogenation processes, highlighting its versatility in chemical synthesis (Niu Wen-bo, 2011). Moreover, the pyrazole derivatives of this compound have found applications as insectoacaricides, dyes, and ligands, showing its broad utility in different fields (D. O. Samultsev, E. V. Rudyakova, G. G. Levkovskaya, 2012).
Catalytic and Material Science Applications
Biological and Pharmaceutical Research
In biological and pharmaceutical research, various derivatives of this compound have been synthesized and evaluated for their antimicrobial and antioxidant activities. These studies have demonstrated the potential of this compound in the development of new pharmaceutical agents with significant bioactivities (H. Bonacorso, Susiane Cavinatto, Maiara C. Moraes, E. Pittaluga, L. R. Peroza, T. P. Venturini, S. H. Alves, S. T. Stefanello, F. Soares, M. Martins, N. Zanatta, C. Frizzo, 2015).
Safety and Hazards
Future Directions
Pyrazole-containing compounds have played an important role in the development of heterocyclic agrochemicals . Given the wide range of applications and the ongoing research in this field, it is likely that the study and use of such compounds, including “3-chloro-2-{[1-(1H-pyrazol-5-yl)ethyl]sulfanyl}-5-(trifluoromethyl)pyridine”, will continue to expand in the future.
Mechanism of Action
Target of Action
Compounds with similar structures have been known to interact with various biological targets
Mode of Action
It is known that similar compounds interact with their targets through various mechanisms, such as binding to active sites, inhibiting enzymatic activity, or modulating signal transduction pathways
Biochemical Pathways
Similar compounds have been known to affect various biochemical pathways, leading to downstream effects such as modulation of cellular processes, inhibition of microbial growth, or alteration of signal transduction
Pharmacokinetics
Similar compounds are known to have various pharmacokinetic properties, which can impact their bioavailability
Result of Action
Similar compounds have been known to produce various effects at the molecular and cellular level, such as inhibition of enzymatic activity, modulation of cellular processes, or alteration of signal transduction
Action Environment
It is known that environmental factors such as temperature, ph, and presence of other substances can influence the action and stability of similar compounds
Properties
IUPAC Name |
3-chloro-2-[1-(1H-pyrazol-5-yl)ethylsulfanyl]-5-(trifluoromethyl)pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9ClF3N3S/c1-6(9-2-3-17-18-9)19-10-8(12)4-7(5-16-10)11(13,14)15/h2-6H,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCZMSSSDSPOYGI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=NN1)SC2=C(C=C(C=N2)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9ClF3N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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